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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
tetrafluoroborate (KBF4) as an additive in the fabrication of perovskite solar cells (PSCs). The
inclusion of KBF4 has been demonstrated to significantly enhance device performance and
stability through defect passivation, improved crystallinity, and optimized charge transport. This
document outlines the underlying mechanisms, presents key performance data, and offers
detailed experimental protocols for the incorporation of KBFa4 in PSCs.

Introduction

Potassium tetrafluoroborate (KBF4) has emerged as a critical additive in the advancement of
perovskite solar cell technology. Its dual-functionality, with both the potassium (K*) cation and
the tetrafluoroborate (BF4~) anion contributing to the enhancement of the perovskite film,
addresses several key challenges in PSC fabrication. The K+ ions have been shown to
passivate grain boundaries and suppress ion migration, a common source of instability in
perovskite materials.[1][2][3] Concurrently, the highly electrophilic BF4~ anion can be
incorporated into the perovskite lattice, which helps to enlarge grain size, improve crystallinity,
and passivate defects.[1][2][3] These synergistic effects lead to a reduction in non-radiative
recombination and an overall improvement in the power conversion efficiency (PCE) and
operational stability of the solar cells.[4][5]
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Mechanism of Action

The beneficial effects of KBF4 in perovskite solar cells can be attributed to the distinct roles of
its constituent ions:

e Potassium Cation (K*): The K* ions tend to occupy interstitial sites within the perovskite
lattice and accumulate at grain boundaries.[2][6] This strategic positioning helps to passivate
defects and inhibit the migration of halide ions, which is a significant degradation pathway in
perovskite films.[1][2][3]

» Tetrafluoroborate Anion (BF4~): The BF4~ anion plays a crucial role in improving the quality
of the perovskite crystal structure.[2] Its incorporation into the perovskite lattice can lead to
lattice relaxation and an increase in grain size.[2] Furthermore, the strong electron-binding
energy and high electrophilicity of the BFs~ group can influence the electronic structure at
interfaces, such as the hole transport layer, leading to improved charge extraction and
reduced recombination.[7]

The combined action of K+ and BF4~ results in a significant reduction in trap defect density and
an increase in carrier lifetime, leading to enhanced photovoltaic performance.[1][2][3]

Quantitative Performance Enhancements

The introduction of KBF4 as an additive has a demonstrable impact on the key performance
metrics of perovskite solar cells. The following table summarizes the quantitative improvements
observed in various studies.
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Performance ) .
. Without KBF4 With KBF4 Improvement Reference
Metric
Power
Conversion 13.99% 16.04% 14.65% [11[2]
Efficiency (PCE)
16.75% 19.76% 17.97% [4]
~21.62% ~23.44% ~8.42% [4]
Open-Circuit
- 113V - [7]
Voltage (VOC)
121V - [6]
Trap Defect 51.25%
_ 8.0 x 105> cm~3 3.9 x 1015 cm~3 ) [11[2]13]
Density reduction
o 116.29%
Carrier Lifetime 108.52 ns 234.72 ns ] [1112][3]
increase

Experimental Protocols

The following are detailed protocols for the incorporation of KBF4 into perovskite solar cells,
synthesized from multiple research sources.

Protocol 1: KBF4 as an Additive in the Perovskite
Precursor Solution

This protocol describes the introduction of KBF4 directly into the perovskite precursor solution
for the fabrication of flexible p-i-n perovskite solar cells.

Materials:
e Lead iodide (Pbl2)
e Methylammonium iodide (MAI)

» Potassium tetrafluoroborate (KBFa4)
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e N,N-Dimethylformamide (DMF)

¢ Dimethyl sulfoxide (DMSO)

e Substrates (e.g., ITO-coated PET)

e Hole transport layer (HTL) material (e.g., PEDOT:PSS)
o Electron transport layer (ETL) material (e.g., PCBM)

¢ Top electrode material (e.g., AQ)

Equipment:

Spin coater

Hotplate

Glovebox with a nitrogen atmosphere

Solar simulator

Source measure unit
Procedure:
e Substrate Preparation:

o Clean the ITO-coated PET substrates by sequential sonication in detergent, deionized
water, acetone, and isopropanol.

o Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.
o Hole Transport Layer (HTL) Deposition:
o Spin-coat the HTL material (e.g., PEDOT:PSS) onto the cleaned substrates.

o Anneal the substrates at the recommended temperature for the HTL material (e.g., 150 °C
for 10 minutes).
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» Perovskite Precursor Solution Preparation:

o Prepare the control perovskite precursor solution by dissolving Pblz and MAI in a mixture
of DMF and DMSO (e.g., 9:1 v/v).

o For the KBFs-modified solution, add KBFa4 to the precursor solution at a specific
concentration (e.g., 1-3 mg/mL).[1] Stir the solution until the KBFa is fully dissolved.

e Perovskite Film Deposition:

Transfer the substrates with the HTL into a nitrogen-filled glovebox.

[¢]

[¢]

Spin-coat the perovskite precursor solution (with or without KBF4) onto the HTL at a speed
of 4000 rpm for 30 seconds.[1]

[e]

During the spin-coating, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning
substrate to induce crystallization.

[¢]

Anneal the perovskite films at 100 °C for 10 minutes.

e Electron Transport Layer (ETL) and Electrode Deposition:
o Spin-coat the ETL material (e.g., PCBM) on top of the perovskite layer.
o Anneal the ETL layer at the recommended temperature.

o Finally, deposit the top metal electrode (e.g., Ag) by thermal evaporation through a shadow
mask to define the active area of the device.

Protocol 2: KBF4 for Interfacial Modification of the Hole
Transport Layer

This protocol details the use of KBF4 to modify the surface of a nickel oxide (NiOx) hole
transport layer in an inverted planar perovskite solar cell.

Materials:

» Potassium tetrafluoroborate (KBFa4)
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Deionized water

NiOx precursor solution

Perovskite precursor solution

Substrates (e.g., FTO-coated glass)
Procedure:

e Substrate and NiOx HTL Preparation:

o Clean the FTO-coated glass substrates.

o Deposit the NiOx layer onto the substrates using a suitable method (e.g., spin-coating of a
precursor solution followed by annealing).

o KBF4 Interfacial Layer Deposition:

o Prepare a dilute aqueous solution of KBFa.

o Spin-coat the KBF4 solution onto the surface of the NiOx layer.

o Anneal the substrate to remove the solvent and form a thin KBF4 modification layer.
o Perovskite Layer Deposition:

o Deposit the perovskite active layer on top of the KBFa-modified NiOx layer using a one-
step or two-step deposition method as described in Protocol 1.

o Completion of the Device:

o Deposit the electron transport layer and the top electrode as described in the previous
protocol to complete the solar cell device.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the fabrication of a perovskite solar cell using
KBF4 as an additive in the precursor solution.

Preparation Fabrication (in Glovebox) Characterization

HTL Deposition Perovskite Precursor Perovskite ETL Deposition Top Electrode J-V Measurement it
( Substrate Cleaning | (e.g. PEDOTPSS) Preparation (+KBFs) } "( Spin-Coating P Annealing > (eg. PCBM) Deposition ™ (Solar Simulator)

Click to download full resolution via product page

Caption: Experimental workflow for perovskite solar cell fabrication with KBFa.

Mechanism of KBF4 Action

This diagram illustrates the dual role of potassium tetrafluoroborate in enhancing the quality

of the perovskite film.
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Caption: Dual-action mechanism of KBF4 in perovskite films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]

e 2. OPG [opg.optica.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b075893?utm_src=pdf-body-img
https://www.benchchem.com/product/b075893?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/376150413_Flexible_p-i-n_perovskite_solar_cell_with_optimized_performance_by_KBF4_additive
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-32-1-366&html=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3. Flexible p-i-n perovskite solar cell with optimized performance by KBF4 additive - PubMed
[pubmed.ncbi.nim.nih.gov]

o 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]

e 6. Potassium tetrafluoroborate-induced defect tolerance enables efficient wide-bandgap
perovskite solar cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 7.pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Potassium
Tetrafluoroborate in Perovskite Solar Cell Fabrication]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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